Cas no 96561-04-5 (N-alpha-Boc-Nepsilon-trifluoroacetyl-D-lysine)

N-alpha-Boc-Nepsilon-trifluoroacetyl-D-lysine is a protected derivative of D-lysine, featuring Boc (tert-butoxycarbonyl) and TFA (trifluoroacetyl) groups at the α- and ε-amino positions, respectively. This compound is widely used in peptide synthesis, particularly for introducing D-lysine residues with orthogonal protection, enabling selective deprotection during solid-phase or solution-phase synthesis. The Boc group offers acid-labile protection, while the TFA group provides stability under basic conditions, ensuring compatibility with standard Fmoc chemistry. Its high purity and well-defined protection strategy make it valuable for constructing complex peptides with precise stereochemical control. The compound is particularly useful in medicinal chemistry and bioconjugation applications where D-lysine incorporation is required.
N-alpha-Boc-Nepsilon-trifluoroacetyl-D-lysine structure
96561-04-5 structure
Product Name:N-alpha-Boc-Nepsilon-trifluoroacetyl-D-lysine
CAS No:96561-04-5
MF:C13H21F3N2O5
MW:342.311454534531
MDL:MFCD00236857
CID:800411
PubChem ID:6993446
Update Time:2025-05-23

N-alpha-Boc-Nepsilon-trifluoroacetyl-D-lysine Chemical and Physical Properties

Names and Identifiers

    • (R)-2-((tert-Butoxycarbonyl)amino)-6-(2,2,2-trifluoroacetamido)hexanoic acid
    • (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-6-[(2,2,2-trifluoroacetyl)amino]hexanoic acid
    • Boc-D-Lys(Tfa)-OH
    • BOC-N-E-TFA-D-LYSINE
    • D-Lysine,N2-[(1,1-dimethylethoxy)carbonyl]-N6-(trifluoroacetyl)- (9CI)
    • Nα-Boc-Nε-trifluoroacetyl-D-lysine
    • (2R)-2-[(TERT-BUTOXYCARBONYL)AMINO]-6-(2,2,2-TRIFLUOROACETAMIDO)HEXANOIC ACID
    • 96561-04-5
    • DEIYNDIFGSDDCY-MRVPVSSYSA-N
    • Nalpha-Boc-Nepsilon-trifluoroacetyl-D-lysine
    • D-Lysine,n2-[(1,1-dimethylethoxy)carbonyl]-n6-(trifluoroacetyl)-(9ci)
    • F11097
    • DTXSID10426358
    • C13H21F3N2O5
    • MFCD00236857
    • AKOS016844312
    • N2-(tert-Butoxycarbonyl)-N6-(2,2,2-trifluoroacetyl)-D-lysine
    • AS-46977
    • CS-0329987
    • Boc-D-Lys(Tfa)
    • N-alpha-Boc-Nepsilon-trifluoroacetyl-D-lysine
    • MDL: MFCD00236857
    • Inchi: 1S/C13H21F3N2O5/c1-12(2,3)23-11(22)18-8(9(19)20)6-4-5-7-17-10(21)13(14,15)16/h8H,4-7H2,1-3H3,(H,17,21)(H,18,22)(H,19,20)/t8-/m1/s1
    • InChI Key: DEIYNDIFGSDDCY-MRVPVSSYSA-N
    • SMILES: [C@H](C(=O)O)(CCCCNC(=O)C(F)(F)F)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 342.14000
  • Monoisotopic Mass: 342.14025626g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 12
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • Density: 1.254±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (1.3 g/l) (25 º C),
  • PSA: 104.73000
  • LogP: 2.59490

N-alpha-Boc-Nepsilon-trifluoroacetyl-D-lysine Security Information

  • Storage Condition:-15°C

N-alpha-Boc-Nepsilon-trifluoroacetyl-D-lysine Customs Data

  • HS CODE:2924199090
  • Customs Data:

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-alpha-Boc-Nepsilon-trifluoroacetyl-D-lysine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM276415-10g
Boc-D-Lys(Tfa)-OH
96561-04-5 95%
10g
$291 2021-06-09
Chemenu
CM276415-10g
Boc-D-Lys(Tfa)-OH
96561-04-5 95%
10g
$291 2022-06-09
TRC
N015239-500mg
N-alpha-Boc-Nepsilon-trifluoroacetyl-D-lysine
96561-04-5
500mg
$ 385.00 2022-06-03
TRC
N015239-1000mg
N-alpha-Boc-Nepsilon-trifluoroacetyl-D-lysine
96561-04-5
1g
$ 635.00 2022-06-03
TRC
N015239-2000mg
N-alpha-Boc-Nepsilon-trifluoroacetyl-D-lysine
96561-04-5
2g
$ 1015.00 2022-06-03
eNovation Chemicals LLC
D767903-2g
Nalpha-Boc-Nepsilon-trifluoroacetyl-D-lysine
96561-04-5 98%
2g
$185 2023-09-04
eNovation Chemicals LLC
D767903-5g
Nalpha-Boc-Nepsilon-trifluoroacetyl-D-lysine
96561-04-5 98%
5g
$425 2024-06-07
eNovation Chemicals LLC
D767903-10g
Nalpha-Boc-Nepsilon-trifluoroacetyl-D-lysine
96561-04-5 98%
10g
$405 2023-09-04
eNovation Chemicals LLC
D767903-25g
Nalpha-Boc-Nepsilon-trifluoroacetyl-D-lysine
96561-04-5 98%
25g
$715 2024-06-07
SHENG KE LU SI SHENG WU JI SHU
sc-295864-1g
Nalpha-Boc-Nepsilon-trifluoroacetyl-D-lysine,
96561-04-5
1g
¥1489.00 2023-09-05

Additional information on N-alpha-Boc-Nepsilon-trifluoroacetyl-D-lysine

N-alpha-Boc-Nepsilon-trifluoroacetyl-D-lysine: A Comprehensive Overview

The compound with CAS No. 96561-04-5, known as N-alpha-Boc-Nepsilon-trifluoroacetyl-D-lysine, is a significant molecule in the field of organic chemistry and biochemistry. This compound is a derivative of lysine, a naturally occurring amino acid, and has been extensively studied for its unique properties and applications in various scientific domains.

N-alpha-Boc-Nepsilon-trifluoroacetyl-D-lysine is characterized by its complex structure, which includes the Boc (tert-butoxycarbonyl) group at the alpha position and the trifluoroacetyl group at the epsilon position of the lysine backbone. The D configuration indicates that this compound is the dextrorotatory enantiomer of lysine, which plays a crucial role in its biological activity and interactions.

The synthesis of N-alpha-Boc-Nepsilon-trifluoroacetyl-D-lysine involves multi-step chemical reactions, including protection and modification of the lysine molecule. The Boc group serves as a protecting group for the amino terminus, while the trifluoroacetyl group introduces fluorinated functionality at the epsilon position. This combination of functional groups makes the compound highly versatile for use in peptide synthesis, drug design, and other biochemical applications.

Recent studies have highlighted the potential of N-alpha-Boc-Nepsilon-trifluoroacetyl-D-lysine in drug development, particularly in the design of bioactive peptides and small molecules with enhanced stability and bioavailability. The trifluoroacetyl group contributes to increased lipophilicity and resistance to enzymatic degradation, making this compound an attractive candidate for therapeutic applications.

In addition to its role in drug discovery, N-alpha-Boc-Nepsilon-trifluoroacetyl-D-lysine has been utilized in peptide synthesis as a building block for constructing complex peptide sequences. Its stereochemical integrity ensures that the resulting peptides maintain their desired conformational properties, which are critical for their biological activity.

The latest research also explores the use of N-alpha-Boc-Nepsilon-trifluoroacetyl-D-lysine in materials science, where it serves as a precursor for synthesizing fluorinated polymers with unique mechanical and thermal properties. These polymers have potential applications in advanced materials for aerospace, electronics, and biomedical devices.

In conclusion, N-alpha-Boc-Nepsilon-trifluoroacetyl-D-lysine (CAS No. 96561-04-5) is a multifunctional compound with wide-ranging applications across various scientific disciplines. Its unique chemical structure and versatile properties make it an invaluable tool in modern chemistry and biology research.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd